![molecular formula C15H12Br2O B1268880 1,3-Bis(4-bromophenyl)propanone CAS No. 54523-47-6](/img/structure/B1268880.png)
1,3-Bis(4-bromophenyl)propanone
Overview
Description
“1,3-Bis(4-bromophenyl)propanone” is a chemical compound with the molecular formula C15H12Br2O and a molecular weight of 368.06 . It is an off-white powder and is used for research and development purposes .
Synthesis Analysis
The synthesis of “1,3-Bis(4-bromophenyl)propanone” can be achieved through the reduction of 4,4’-dibromochalcone . A modified literature procedure involves adding triethylsilane dropwise to a stirring suspension of 1,3-bis(4-bromophenyl)-2-propen-1-one in trifluoroacetic acid . The reaction mixture is then stirred and slowly warmed to room temperature over 18 hours .
Molecular Structure Analysis
The compound has monoclinic P21 symmetry at 100 K . The 4-bromophenyl substituents are located in the anti positions of the propane linker . The phenyl rings are oriented in a nearly perpendicular arrangement to the propane chain .
Physical And Chemical Properties Analysis
The compound has a melting point of 117.0 to 121.0 °C, a boiling point of 427 °C, and a density of 1.607 . It appears as a white to light yellow powder or crystal .
Scientific Research Applications
- Incorporating this compound into polymer-based sensors can lead to applications in environmental monitoring, bioimaging, and disease diagnosis .
- Crystallographic studies have revealed the crystal structure of 1,3-Bis(4-bromophenyl)propanone . It crystallizes in a monoclinic P21 symmetry at 100 K .
Fluorescent Chemosensors
Crystallography and Solid-State Chemistry
Safety and Hazards
The compound is intended for research and development use only, not for medicinal or household use . In case of inhalation, move the victim into fresh air and give artificial respiration if necessary . If it comes into contact with skin or eyes, wash off with soap and plenty of water . In case of ingestion, rinse mouth with water and do not induce vomiting .
properties
IUPAC Name |
1,3-bis(4-bromophenyl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Br2O/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-2,4-9H,3,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQDQAUVBWSUMMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCC(=O)C2=CC=C(C=C2)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(4-bromophenyl)propanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.